Cas no 1242410-86-1 (7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline)

• Product Name: 7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline
• CAS No: 1242410-86-1
• MF: C₁₇H₂₁N₃O₂
• MW: 299.37
• MDL: MFCD17676346
• CID: 5142937
• Update Time: 2025-06-26

7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline

• MDL： MFCD17676346
• Inchi： 1S/C17H21N3O2/c1-21-14-10-12-13(11-15(14)22-2)20-9-3-4-16(20)17(19-12)5-7-18-8-6-17/h3-4,9-11,18-19H,5-8H2,1-2H3
• InChI Key： BVEWQKKCYYIVMN-UHFFFAOYSA-N
• SMILES： C1CNCCC21NC1=CC(=C(OC)C=C1N1C=CC=C21)OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline

Introduction to 7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline (CAS No. 1242410-86-1)

7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline (CAS No. 1242410-86-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique spirocyclic structure, which includes a piperidine ring fused with a pyrrolo[1,2-a]quinoxaline moiety, and the presence of two methoxy groups at the 7' and 8' positions. The intricate architecture of this molecule offers a promising scaffold for the development of novel therapeutic agents.

The spirocyclic structure of 7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline is particularly noteworthy due to its potential to enhance the pharmacological properties of the compound. Spirocycles are known for their ability to improve the bioavailability, metabolic stability, and receptor binding affinity of drug candidates. These features make spirocyclic compounds attractive for drug discovery and development programs.

Recent studies have explored the biological activities of 7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline. One notable area of research is its potential as an antitumor agent. Preclinical studies have demonstrated that this compound exhibits significant cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

In addition to its antitumor properties, 7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline has also shown promise as an antiviral agent. Research has indicated that this compound can inhibit the replication of several viral strains, including influenza and herpes simplex viruses. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The methoxy groups at the 7' and 8' positions play a crucial role in modulating the biological activity of 7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline. These functional groups can influence the compound's lipophilicity and electronic properties, which in turn affect its interaction with biological targets. For instance, the presence of methoxy groups can enhance the compound's ability to cross cell membranes and bind to specific receptors or enzymes.

Synthetic approaches to 7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline have been extensively studied in recent years. One common method involves the use of transition-metal-catalyzed reactions to construct the spirocyclic core. These reactions often require precise control over reaction conditions to achieve high yields and stereoselectivity. Advances in synthetic chemistry have enabled researchers to develop efficient and scalable routes for the production of this compound.

The pharmacokinetic properties of 7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline have also been investigated. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life in vivo, making it a suitable candidate for further preclinical and clinical evaluation.

Preclinical safety assessments have indicated that 7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, thorough toxicity studies are essential to ensure its safety before advancing to human trials. Ongoing research aims to optimize the safety profile and efficacy of this compound through structure-activity relationship (SAR) studies.

In conclusion, 7',8'-dimethoxy-5'H-spiro[piperidine-4,4'-pyrrolo[1,2-a]quinoxaline (CAS No. 1242410-86-1) represents a promising lead compound in the development of novel therapeutic agents for cancer and viral infections. Its unique spirocyclic structure and functional groups offer a robust platform for further chemical modifications and biological evaluations. Continued research into this compound holds significant potential for advancing medical treatments in these critical areas.